Cas no 2493296-82-3 (7-chloro-3-methyl-5-(methylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine)

• Product Name: 7-chloro-3-methyl-5-(methylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• CAS No: 2493296-82-3
• MF: C₆H₆ClN₅S
• MW: 215.663337230682
• CID: 6787707
• PubChem ID: 138106382
• Update Time: 2025-08-02

7-chloro-3-methyl-5-(methylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Z4119397968
• EN300-22988075
• 2493296-82-3
• 7-chloro-3-methyl-5-(methylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• Inchi： 1S/C6H6ClN5S/c1-12-5-3(10-11-12)4(7)8-6(9-5)13-2/h1-2H3
• InChI Key： OUONTXYQMNAAEJ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)SC)N(C)N=N2

Computed Properties

• Exact Mass: 215.0032441g/mol
• Monoisotopic Mass: 215.0032441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.8Ų

Additional information on 7-chloro-3-methyl-5-(methylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

7-Chloro-3-Methyl-5-(Methylsulfanyl)-3H-[1,2,3]Triazolo[4,5-d]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 2493296-82-3, known as 7-chloro-3-methyl-5-(methylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are heterocyclic structures with a wide range of applications in drug discovery and materials science. The molecular structure of this compound is characterized by a pyrimidine ring fused with a triazole ring system, featuring substituents such as a chlorine atom at position 7, a methyl group at position 3, and a methylsulfanyl group at position 5.

Recent studies have highlighted the potential of 7-chloro-3-methyl-5-(methylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine in various therapeutic areas. For instance, researchers have explored its antimicrobial properties, demonstrating its effectiveness against a range of bacterial and fungal pathogens. This makes it a promising candidate for the development of new antibiotics or antifungal agents. Additionally, the compound has shown anticancer activity in preclinical models, particularly in inhibiting the growth of certain cancer cell lines. These findings underscore its potential as a lead compound in oncology drug development.

The synthesis of 7-chloro-3-methyl-5-(methylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The incorporation of sulfur-containing groups like methylsulfanyl ( SCH₃) into the molecule enhances its stability and bioavailability. Recent advancements in catalytic methods have enabled more efficient and scalable synthesis routes for this compound.

In terms of applications beyond medicine, 7-chloro-3-methyl-5-(methylsulfanyl)-3H-[1,2,3]triazolo[4,d]pyrimidine has been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as an active layer material in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs), where it exhibits favorable charge transport characteristics.

Moreover, the compound's biological activity has been linked to its ability to modulate key cellular pathways. For example, studies have shown that it can inhibit certain kinase enzymes involved in signal transduction processes. This modulation could pave the way for its use in treating diseases associated with dysregulated signaling pathways.

In conclusion,7-chloro-3-methyl-5-(methylsulfanyl)-3H-[1,d]triazolo[4,d]pyrimidine is a versatile compound with diverse applications across multiple disciplines. Its chemical structure lends itself to numerous functionalizations and modifications that could further enhance its utility. As research continues to uncover new insights into its properties and mechanisms of action,this compound holds immense promise for advancing both therapeutic and materials-based innovations.